Cas no 21965-90-2 (Isoquinoline, 1-[(4-nitrophenyl)methyl]-)

• Product Name: Isoquinoline, 1-[(4-nitrophenyl)methyl]-
• CAS No: 21965-90-2
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 1405510
• Update Time: 2024-08-16

Isoquinoline, 1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C16H12N2O2/c19-18(20)14-7-5-12(6-8-14)11-16-15-4-2-1-3-13(15)9-10-17-16/h1-10H,11H2
• InChI Key： LPWRITSNOKMLAT-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 264.08996

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Melting Point: 85-86 °C(Solv: ethanol (64-17-5))
• Boiling Point: 218-220 °C(Press: 1.5 Torr)
• PSA: 56.03
• pka: 5.08±0.30(Predicted)